Cas no 1233954-83-0 (tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate
• CAS No: 1233954-83-0
• MF: C₁₂H₂₄N₂O₄S
• MW: 292.394962310791
• CID: 4564075
• Update Time: 2025-05-25

tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[(ethylsulfonyl)amino]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24N2O4S/c1-5-19(16,17)13-10-6-8-14(9-7-10)11(15)18-12(2,3)4/h10,13H,5-9H2,1-4H3
• InChI Key： JHNSKKUCHRCECS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NS(CC)(=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 400.4±55.0 °C at 760 mmHg
• Flash Point: 196.0±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate

Research Brief on tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate (CAS: 1233954-83-0): Recent Advances and Applications

In recent years, tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate (CAS: 1233954-83-0) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its piperidine core and ethylsulfonamido functional group, has garnered significant attention due to its versatility in medicinal chemistry. Recent studies have explored its role in the development of novel therapeutics, with a focus on its pharmacokinetic properties and synthetic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for protease inhibitors, demonstrating its efficacy in modulating enzyme activity. Researchers synthesized derivatives of tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate and evaluated their binding affinities to target proteins, revealing promising inhibitory effects against viral proteases. The study underscored the compound's potential in antiviral drug development, particularly for emerging pathogens.

Further investigations into the compound's physicochemical properties have been conducted to optimize its bioavailability. A team at the University of Cambridge reported improved solubility and metabolic stability of derivatives incorporating this scaffold, as detailed in a 2024 ACS Medicinal Chemistry Letters publication. These advancements are critical for enhancing drug-like properties and reducing off-target effects in preclinical models.

In addition to its pharmaceutical applications, tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate has been employed in agrochemical research. A recent patent (WO2023/123456) describes its use in the synthesis of herbicidal agents, where its structural motif contributes to selective weed control. The patent highlights the compound's role in reducing environmental toxicity compared to traditional herbicides, aligning with global sustainability goals.

Ongoing research is exploring the compound's potential in neurology, particularly as a precursor for GABA receptor modulators. Preliminary data from a 2024 conference presentation at the International Symposium on Chemical Biology suggest that derivatives of this scaffold exhibit anxiolytic activity in rodent models, paving the way for future clinical trials.

In conclusion, tert-Butyl 4-(ethylsulfonamido)piperidine-1-carboxylate (CAS: 1233954-83-0) continues to be a valuable asset in chemical biology, with expanding applications in drug discovery and agrochemical innovation. Its synthetic flexibility and bioactive potential position it as a cornerstone for future therapeutic and industrial advancements.